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Compound of Interest

Compound Name: Damnacanthal-d3

Cat. No.: B12424866 Get Quote

Damnacanthal-d3: A Technical Guide
Disclaimer: This document provides a comprehensive overview of the physical and chemical

properties, biological activities, and experimental protocols related to Damnacanthal. Direct

experimental data for its deuterated analogue, Damnacanthal-d3, is not readily available in

public literature. The information presented herein for Damnacanthal is expected to be largely

applicable to Damnacanthal-d3, with the primary difference being its molecular weight due to

the presence of three deuterium atoms. Researchers should consider this isotopic labeling in

their experimental design and data interpretation, particularly in mass spectrometry and NMR

spectroscopy.

Core Physical and Chemical Properties
Damnacanthal is a naturally occurring anthraquinone that has been isolated from the roots of

plants in the Morinda genus, such as Morinda citrifolia (Noni).[1][2][3] It appears as pale yellow

crystals.[1][2][4]
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Property Value Source

Molecular Formula C₁₆H₁₀O₅ [1][5][6]

Molecular Weight

(Damnacanthal)
282.25 g/mol [5][6][7]

Molecular Weight

(Damnacanthal-d3)
Approx. 285.27 g/mol Calculated

Melting Point 210-212 °C [1][2][4][8]

Boiling Point 532 °C [6]

Density 1.461 g/mL [6]

Appearance Pale yellow crystals [1][2][4]

CAS Number 477-84-9 [5][6]

Biological Activity and Signaling Pathways
Damnacanthal exhibits a range of biological activities, with its anticancer properties being the

most extensively studied.[1][3][9][10] It has been shown to be a potent inhibitor of various

human tumor cells.[3]

Anticancer Activity
Damnacanthal's anticancer effects are mediated through multiple mechanisms, including the

induction of apoptosis (programmed cell death), cell cycle arrest, and inhibition of cancer cell

migration and invasion.[3][9][10]

Key Signaling Pathways Involved in Anticancer Activity:

p53 and p21 Pathway: Damnacanthal has been shown to induce apoptosis in breast cancer

cells (MCF-7) by activating the p53 and p21 signaling pathways.[3] It enhances the

expression of p21 and caspase-7, leading to the activation of p53 and subsequently, the pro-

apoptotic protein Bax.[3]
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Damnacanthal-induced apoptosis via the p53/p21 pathway.

NF-κB Pathway: Damnacanthal has been found to inhibit the NF-κB (nuclear factor-kappa B)

signaling pathway.[1][2][11] This pathway is crucial for inflammation and cell survival, and its

inhibition can contribute to the anticancer effects of Damnacanthal.

Tyrosine Kinase Inhibition: Damnacanthal is a potent inhibitor of p56lck tyrosine kinase, an

enzyme involved in T-cell signaling and activation.[1][6][12] It also inhibits other tyrosine

kinases such as c-Met, which is the receptor for hepatocyte growth factor (HGF) and plays a

role in tumor cell growth and migration.[12]
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Inhibition of tyrosine kinases by Damnacanthal.
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Ras Oncogene: Damnacanthal has been reported to inhibit the function of the Ras

oncogene, a key driver in many human cancers.[1][2]

Anti-inflammatory Activity
In addition to its anticancer effects, Damnacanthal exhibits anti-inflammatory properties.[9] This

is partly attributed to its inhibition of the NF-κB pathway, which plays a central role in the

inflammatory response.

Experimental Protocols
Synthesis of Damnacanthal
A total synthesis of Damnacanthal has been reported, involving modified reaction steps.[13][14]

[15] A general workflow for a reported synthesis is outlined below.

Starting Materials
(e.g., 1,3-dihydroxyanthraquinone) Methylation & Acetylation Bromination Conversion to Ethoxymethyl

Derivative Oxidation to Aldehyde Damnacanthal

Click to download full resolution via product page

General synthetic workflow for Damnacanthal.

A detailed protocol involves the following key steps[8]:

Protection of Hydroxyl Groups: The starting material, such as 1,3-dihydroxyanthraquinone,

undergoes methylation and acetylation to protect the hydroxyl groups.

Bromination: The protected intermediate is then brominated.

Formation of an Ethoxymethyl Derivative: The bromo derivative is converted to an

ethoxymethyl derivative.

Oxidation: The final step involves the oxidation of the ethoxymethyl group to a formyl

(aldehyde) group to yield Damnacanthal.

Purification: The crude product is purified by column chromatography.[8]
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Cell Viability Assay (MTT Assay)
The cytotoxic effects of Damnacanthal on cancer cell lines are often assessed using the MTT

(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[3]

Cell Seeding: Cancer cells (e.g., MCF-7) are seeded in 96-well plates and allowed to attach

overnight.

Treatment: The cells are then treated with various concentrations of Damnacanthal for a

specified period (e.g., 72 hours).

MTT Addition: MTT solution is added to each well, and the plates are incubated to allow for

the formation of formazan crystals by viable cells.

Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570

nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

Apoptosis Analysis (Annexin V/PI Staining)
The induction of apoptosis by Damnacanthal can be quantified using Annexin V and Propidium

Iodide (PI) staining followed by flow cytometry.[3]

Cell Treatment: Cells are treated with Damnacanthal for the desired time.

Cell Harvesting: Both adherent and floating cells are collected and washed with PBS.

Staining: The cells are resuspended in Annexin V binding buffer and stained with Annexin V-

FITC and PI.

Flow Cytometry: The stained cells are analyzed by flow cytometry. Annexin V positive cells

are undergoing apoptosis, while PI positive cells have lost membrane integrity (late

apoptosis or necrosis).

Analytical Methods
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High-Performance Liquid Chromatography (HPLC) is a common analytical method for the

quantification of Damnacanthal in plant extracts and other samples.[16]

Typical HPLC Parameters:

Column: C18 reverse-phase column

Mobile Phase: A gradient of solvents, such as acetonitrile and water with an acid modifier

(e.g., formic acid).

Detection: UV-Vis detection at a wavelength where Damnacanthal has maximum

absorbance.

Conclusion
Damnacanthal is a promising natural compound with significant anticancer and anti-

inflammatory properties. Its mechanisms of action involve the modulation of several key

signaling pathways, making it an interesting candidate for further investigation in drug

development. While specific data for Damnacanthal-d3 is not currently available, the

information on Damnacanthal provides a strong foundation for researchers working with its

deuterated analogue. The isotopic labeling of Damnacanthal-d3 makes it a valuable tool for

metabolic studies and as an internal standard in quantitative analyses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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